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Abstract

Polyvinylidene chloride (PVDC) is a synthetic polymer renowned for its exceptional barrier
properties against oxygen, water vapor, and other small molecules. This performance is critical
in the pharmaceutical industry, where maintaining the stability and efficacy of drug products is
paramount. The high barrier performance of PVDC is a direct result of its unique molecular
structure, specifically its high degree of crystallinity and the presence of symmetrically placed
chlorine atoms. This technical guide provides a comprehensive overview of the structure of
PVDC, its resulting barrier properties, and the factors that can influence its performance, such
as the inclusion of plasticizers. Detailed experimental protocols for characterizing PVDC films
are also provided to aid researchers and drug development professionals in their evaluation of
this high-performance packaging material.

The Molecular Structure of Polyvinylidene Chloride
(PVDC)

Polyvinylidene chloride is a linear thermoplastic polymer produced from the polymerization of
vinylidene chloride monomer (CH2=CCl2). The repeating unit in the PVDC polymer chain is (-
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CH2-CCl2-)n. The key to PVDC's exceptional barrier properties lies in its molecular structure,
which is characterized by a high degree of symmetry and strong intermolecular forces.

The two chlorine atoms on alternating carbon atoms in the polymer backbone are large and
electronegative, leading to strong dipole-dipole interactions between adjacent polymer chains.
This, combined with the regular, linear structure of the polymer, allows the chains to pack
together very tightly and in an orderly, crystalline fashion. This high degree of crystallinity is a
primary contributor to PVDC's low permeability.[1]

Crystallinity

PVDC is a semi-crystalline polymer, with its crystallinity typically ranging from 35% to 50% in
copolymers.[2][3] The crystalline regions of the polymer are highly ordered and densely
packed, creating a tortuous path for any permeating molecules, thus significantly impeding their
diffusion. The amorphous regions, on the other hand, are less ordered and provide pathways
for diffusion. Therefore, a higher degree of crystallinity generally leads to better barrier
properties.

Barrier Properties of PVDC

PVDC's unique molecular structure provides an outstanding barrier to a wide range of
substances, making it an ideal material for sensitive applications such as pharmaceutical
packaging.

Oxygen Barrier

The oxygen transmission rate (OTR) of a material is a measure of the amount of oxygen that
can pass through it over a given period. PVDC exhibits exceptionally low OTR values, typically
in the range of 5-20 cm3/m?2/day at 23°C and 0% relative humidity.[4] This is significantly lower
than many other common packaging polymers, such as PVC, which has an OTR of
approximately 100-300 cm3/m?/day under the same conditions.[4]

Water Vapor Barrier

The water vapor transmission rate (WVTR) is a measure of the amount of water vapor that can
pass through a material. PVDC also demonstrates excellent resistance to water vapor, with
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typical WVTR values of 1-5 g/m?/day at 38°C and 90% relative humidity.[4] For comparison,
PVC has a WVTR of around 10-20 g/m?#/day.[4]

Factors Influencing the Barrier Properties of PVDC

Several factors can influence the barrier properties of PVDC films, with the most significant
being the presence of plasticizers and the comonomer ratio in PVDC copolymers.

Effect of Plasticizers

Plasticizers are often added to PVDC to improve its flexibility and processability. However, the
addition of these small molecules can have a detrimental effect on the polymer's barrier
properties. Plasticizers work by inserting themselves between the polymer chains, which
increases the intermolecular spacing, or free volume. This increased free volume creates more
pathways for gas and water vapor molecules to diffuse through the polymer, thereby increasing
the OTR and WVTR.[5]

The general effect of plasticizers is a reduction in the crystallinity of the polymer.[1][5] By
disrupting the regular packing of the polymer chains, plasticizers lower the overall degree of
crystallinity, leading to a more amorphous and permeable material. One study noted that an
increase in the mass fraction of n-butyl sebacate by 1.5% can double the molecular penetration
of the PVDC resin at 25°C.[6]

Effect of Comonomers

PVDC is often copolymerized with other monomers, such as vinyl chloride or methyl acrylate,
to modify its properties. The type and ratio of the comonomer can affect the polymer's
crystallinity and, consequently, its barrier properties. Generally, increasing the comonomer
content disrupts the regularity of the polymer chain, leading to a decrease in crystallinity and an
increase in permeability.

Quantitative Data on PVDC Barrier Properties

The following tables summarize the quantitative data found in the literature for the oxygen and
water vapor transmission rates of PVDC and other relevant polymers.
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Oxygen Transmission Rate = Water Vapor Transmission

Material (OTR) (cm3/m?/day) @ Rate (WVTR) (g/m?/day) @
23°C, 0% RH 38°C, 90% RH

PVDC 5 - 20[4] 1-5[4]

PVC 100 - 300[4] 10 - 20[4]

Table 1: Comparison of Barrier Properties of PVDC and PVC.

PVDC Coating Weight WVTR (g/m*d) @ 40°C,
OTR (cm3/m*-d-bar)

(g/m?) 75% RH

40 - 0.69 (Duplex)

90 - 0.14 (New Triplex)

0.16 (Typical), 0.08 (New
Latex)[7][8]

120 ~0.1

Table 2: Barrier Properties of PVDC Coated Films.

Experimental Protocols

Accurate and reproducible measurement of barrier properties and structural characteristics is
crucial for the evaluation of PVDC films. The following sections detail the standard
methodologies for these key experiments.

Determination of Gas Permeability (ISO 15105-1)

The gas transmission rate of plastic films is determined using the differential-pressure method
as outlined in 1ISO 15105-1.

Methodology:

e Specimen Preparation: A circular specimen of the PVDC film is cut to the appropriate
diameter to be mounted in the test cell. The thickness of the film is measured accurately.
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e Mounting: The specimen is mounted in a gas transmission cell, forming a sealed barrier
between two chambers.

» Evacuation: Both the high-pressure and low-pressure chambers of the cell are evacuated to
a high vacuum.

e Gas Introduction: The test gas (e.g., oxygen) is introduced into the high-pressure chamber at
a specified pressure.

e Permeation Measurement: The pressure increase in the low-pressure chamber is measured
over time using a sensitive pressure transducer.

o Calculation: The gas transmission rate (GTR) is calculated from the rate of pressure
increase, the volume of the low-pressure chamber, the area of the specimen, and the
pressure difference across the film. The permeability coefficient is then calculated by
normalizing the GTR for the film thickness.

Determination of Water Vapor Transmission Rate (ASTM
E96)

The water vapor transmission rate of PVDC films is determined using the gravimetric method
as described in ASTM E96.

Methodology:

e Specimen Preparation: A circular specimen of the PVDC film is cut to fit the opening of a test
dish.

e Assembly:

o Desiccant Method: The test dish is filled with a desiccant (e.g., anhydrous calcium
chloride), and the film specimen is sealed to the mouth of the dish.

o Water Method: The test dish is filled with distilled water to a specified level, and the film
specimen is sealed to the mouth of the dish.
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o Environmental Control: The assembled test dish is placed in a controlled atmosphere
chamber with a specific temperature and relative humidity.

e Weighing: The test dish is weighed periodically over time.

e Calculation: The water vapor transmission rate (WVTR) is calculated from the rate of weight
gain (Desiccant Method) or weight loss (Water Method), and the area of the film specimen.

Determination of Polymer Crystallinity (X-Ray Diffraction
- XRD)

The degree of crystallinity of PVDC can be determined using X-ray diffraction.
Methodology:
e Specimen Preparation: A flat sample of the PVDC film is prepared.

o Data Acquisition: The sample is mounted in an X-ray diffractometer, and a diffraction pattern
is obtained by scanning over a range of 26 angles.

o Data Analysis: The resulting diffraction pattern will show sharp peaks corresponding to the
crystalline regions and a broad amorphous halo corresponding to the amorphous regions.

o Crystallinity Calculation: The degree of crystallinity is calculated by separating the integrated
intensities of the crystalline peaks from the integrated intensity of the amorphous halo. The
percentage of crystallinity is the ratio of the crystalline peak area to the total area under the
curve (crystalline peaks + amorphous halo), multiplied by 100.

Visualizing Structure-Property Relationships

The following diagrams, generated using the DOT language, illustrate the key relationships
discussed in this guide.
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Caption: Relationship between PVDC's molecular structure and its barrier properties.
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Caption: The effect of plasticizers on the structure and permeability of PVDC.
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Caption: A typical experimental workflow for barrier property testing.

Conclusion

The exceptional barrier properties of PVDC are intrinsically linked to its highly crystalline and
densely packed molecular structure. For researchers, scientists, and drug development
professionals, a thorough understanding of this structure-property relationship is essential for
the selection and qualification of appropriate packaging materials for sensitive pharmaceutical
products. While additives like plasticizers can enhance flexibility, they do so at the cost of
reduced barrier performance. Therefore, a careful balance must be struck to meet the specific
requirements of the drug product. The standardized experimental protocols outlined in this
guide provide a framework for the robust evaluation of PVDC and other high-barrier polymers,
ensuring the development of safe and effective pharmaceutical packaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

